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Dichloroisonicotinamide
Abstract

This technical guide provides an in-depth analysis of 2,6-dichloroisonicotinamide, a pivotal
heterocyclic building block in medicinal chemistry and materials science. We will explore its
fundamental physicochemical properties, outline validated synthesis and purification protocols,
and detail robust analytical methods for its characterization. Furthermore, this guide will delve
into the compound's chemical reactivity, highlighting its utility in the synthesis of novel bioactive
molecules. The content herein is curated for researchers, scientists, and professionals in the
field of drug development, offering both foundational knowledge and practical insights to
leverage the full potential of this versatile molecule.

Introduction: The Strategic Importance of 2,6-
Dichloroisonicotinamide

The pyridine scaffold is a cornerstone in the architecture of a vast array of pharmaceuticals and
functional materials. Among the functionalized pyridines, 2,6-dichloroisonicotinamide stands
out due to its unique electronic and steric properties. The two chlorine atoms at the 2 and 6
positions significantly influence the reactivity of the pyridine ring and the amide functionality,
making it a versatile intermediate for further chemical modifications. Its structural features allow
for targeted derivatization, enabling the exploration of new chemical spaces in drug discovery
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and the development of advanced materials. This guide serves as a comprehensive resource
for understanding and utilizing 2,6-dichloroisonicotinamide in a research and development
setting. It is used as a precursor in the synthesis of pharmaceuticals, particularly in the creation
of antiviral and antifungal medications.[1] Additionally, it plays a significant role in the
development of agrochemicals, serving as a fundamental component for certain herbicides and
plant growth regulators.[1]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective application in synthesis and formulation. 2,6-Dichloroisonicotinamide is a solid at
room temperature, and its key properties are summarized in the table below.

Property Value Source

Molecular Formula CeHaCI2N20 [1]

Molecular Weight 191.02 g/mol [1]

CAS Number 89281-13-0 [1]

Appearance Solid [2]

Melting Point 202 °C [11[3]114]

Boiling Point 298.1 °C (Predicted) [1]

Density 1.524 g/cm3 [3][4]

Flash Point 134.1°C [31[4]
CFYBBFGXTQBLQV-

InChl Key [5]
UHFFFAOYSA-N

SMILES NC(=O)clcc(Clnc(Cl)cl [5]
Room temperature, inert

Storage [1]
atmosphere

Synthesis and Purification: A Validated Protocol
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The synthesis of 2,6-dichloroisonicotinamide is typically achieved from its corresponding
carboxylic acid, 2,6-dichloroisonicotinic acid. The following protocol describes a reliable method
for its preparation and subsequent purification.

Synthesis of 2,6-Dichloroisonicotinic Acid

A common route for synthesizing 2,6-dichloroisonicotinic acid involves the chlorination of
citrazinic acid.[6]

Protocol:

Suspend citrazinic acid (1 equivalent) and tetraethylammonium chloride (1 equivalent) in
excess phosphorus oxychloride.[6]

o Heat the reaction mixture at 130°C for 18 hours, then increase the temperature to 145°C for
an additional 2 hours.[6]

 After cooling to room temperature, slowly pour the reaction mixture onto crushed ice to
guench the reaction.[6]

o Extract the aqueous mixture with ethyl acetate (3 x 100 mL).[6]
o Combine the organic layers and dry over anhydrous magnesium sulfate.[6]

o Concentrate the organic phase under reduced pressure to yield 2,6-dichloroisonicotinic acid
as a white solid.[6]

Amidation of 2,6-Dichloroisonicotinic Acid

The conversion of the carboxylic acid to the primary amide can be achieved through standard
amidation procedures, often involving activation of the carboxylic acid followed by reaction with

an ammonia source.
Protocol:

» Dissolve 2,6-dichloroisonicotinic acid in a suitable aprotic solvent (e.g., dichloromethane or
tetrahydrofuran).
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e Add a coupling agent (e.g., HBTU, HATU) and a non-nucleophilic base (e.g.,
diisopropylethylamine).

e [ntroduce a source of ammonia, such as ammonium chloride, and stir the reaction at room
temperature until completion (monitored by TLC or LC-MS).

e Upon completion, perform an aqueous workup and extract the product with an organic
solvent.

» Dry the organic layer and concentrate under reduced pressure.

Purification by Recrystallization

The crude 2,6-dichloroisonicotinamide can be purified by recrystallization to obtain a product
of high purity.

Protocol:

e Dissolve the crude product in a minimal amount of a hot solvent in which the compound is
soluble at elevated temperatures but sparingly soluble at room temperature (e.g., ethanol,
isopropanol).

 Allow the solution to cool slowly to room temperature, then place it in an ice bath to promote
crystallization.

o Collect the crystals by vacuum filtration.
e Wash the crystals with a small amount of cold solvent.
o Dry the purified crystals under vacuum.

Diagram: Synthetic and Analytical Workflow
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Caption: A generalized workflow for the synthesis, purification, and analytical characterization
of 2,6-dichloroisonicotinamide.
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Spectroscopic and Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the
synthesized 2,6-dichloroisonicotinamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 2,6-dichloroisonicotinamide is expected to show
distinct signals for the aromatic protons and the amide protons. In a deuterated solvent like
DMSO-ds, the two equivalent aromatic protons on the pyridine ring would appear as a
singlet. The two amide protons would likely appear as a broad singlet, and its chemical shift
can be concentration and temperature-dependent.[7]

e 13C NMR: The carbon NMR spectrum will provide information about the carbon framework.
Distinct signals are expected for the carbonyl carbon of the amide, the two equivalent
chlorinated carbons of the pyridine ring, the two equivalent CH carbons, and the carbon at
the 4-position.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight of 2,6-
dichloroisonicotinamide. The exact mass is 189.97000.[3][4] The isotopic pattern due to the
presence of two chlorine atoms will be a key diagnostic feature in the mass spectrum.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in
the molecule. Key expected peaks include:

N-H stretching vibrations for the primary amide.

C=0 stretching vibration of the amide carbonyl group.

C-Cl stretching vibrations.

Aromatic C=C and C=N stretching vibrations.
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Chemical Reactivity and Applications in Drug
Discovery

The reactivity of 2,6-dichloroisonicotinamide is largely dictated by the two chlorine
substituents and the amide group. The chlorine atoms are susceptible to nucleophilic
substitution, providing a handle for introducing a wide variety of functional groups. This makes
it a valuable scaffold for building libraries of compounds for high-throughput screening in drug
discovery programs.[8]

The amide group can also be subjected to various chemical transformations, further expanding
the diversity of accessible derivatives. The strategic modification of 2,6-
dichloroisonicotinamide has been explored in the development of various therapeutic agents.
Its structure allows for easy modification in organic synthesis, making it valuable in research
laboratories for creating new bioactive compounds.[1]

Diagram: Reactivity and Derivatization Pathways
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Caption: Reactivity of 2,6-dichloroisonicotinamide and its utility in synthesizing diverse
compounds.

Safety and Handling
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Appropriate safety precautions must be taken when handling 2,6-dichloroisonicotinamide. It
is important to handle the compound in a well-ventilated area or in a closed system.[2]

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.[2][9]

e Handling: Avoid getting the compound in the eyes, on the skin, or on clothing.[2] Do not
breathe dust, fume, gas, mist, vapors, or spray.[2] Wash hands thoroughly after handling.[2]
[9] Do not eat, drink, or smoke when using this product.[2][9]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][9] Store
locked up.[2][9]

« In case of exposure:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and get medical
attention.[9]

o Skin: Wash off immediately with plenty of soap and water.[2]
o Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[9]

o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[9]

o Fire Hazards: Thermal decomposition can lead to the release of irritating gases and vapors,
including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride gas.[2]

Conclusion

2,6-Dichloroisonicotinamide is a chemical intermediate with significant potential in research
and development, particularly in the pharmaceutical and agrochemical industries. Its well-
defined physicochemical properties, coupled with its versatile reactivity, make it an attractive
starting material for the synthesis of a wide range of functional molecules. This guide has
provided a comprehensive overview of its synthesis, characterization, and handling, with the
aim of equipping researchers with the necessary knowledge to effectively utilize this compound
in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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